N-[3-(4,5-dimethyl-1,2,4-triazol-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[3-(4,5-dimethyl-1,2,4-triazol-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H16N4O3/c1-11-20-21-17(22(11)2)12-4-3-5-14(8-12)19-18(23)13-6-7-15-16(9-13)25-10-24-15/h3-9H,10H2,1-2H3,(H,19,23)
• InChI Key: ZAGYZZNSQYCQNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)C2=CC(=CC=C2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

N-[3-(4,5-dimethyl-1,2,4-triazol-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide is a complex organic compound that features a triazole ring and a benzodioxole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(4,5-dimethyl-1,2,4-triazol-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide typically involves multiple steps, starting with the preparation of the triazole ring. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the triazole ring can be synthesized by reacting 4,5-dimethyl-1,2,4-triazole with a phenyl derivative under acidic or basic conditions .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity while minimizing the production of by-products. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to achieve the desired product efficiently .

Chemical Reactions Analysis

Types of Reactions

N-[3-(4,5-dimethyl-1,2,4-triazol-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and catalysts like palladium on carbon for hydrogenation reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

N-[3-(4,5-dimethyl-1,2,4-triazol-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-[3-(4,5-dimethyl-1,2,4-triazol-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and biological processes .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazole Derivatives: Compounds like fluconazole and voriconazole, which are used as antifungal agents.

Benzodioxole Derivatives: Compounds such as piperonyl butoxide, used as a pesticide synergist.

Uniqueness

N-[3-(4,5-dimethyl-1,2,4-triazol-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide is unique due to its combined structural features of both triazole and benzodioxole moieties. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .